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Compound of Interest

Compound Name: Occidentalol

Cat. No.: B15194147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Occidentalol, a naturally occurring sesquiterpene alcohol. The information presented herein is
essential for the identification, characterization, and analysis of this compound in research and
drug development settings. This document includes tabulated nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data, detailed experimental protocols for
acquiring such data, and a workflow diagram for spectroscopic analysis.

Spectroscopic Data of Occidentalol

The following tables summarize the key spectroscopic data for Occidentalol (C15H240,
Molecular Weight: 220.35 g/mol )[1][2][3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data

Note: Specific tH NMR data for Occidentalol, including chemical shifts and coupling constants,
were not available in the public domain at the time of this compilation.

13C NMR (Carbon-13 NMR) Data

Note: Specific 13C NMR chemical shift data for Occidentalol was not available in the public
domain at the time of this compilation.
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Infrared (IR) Spectroscopy

Note: A specific list of IR absorption bands for pure Occidentalol was not available in the
public domain. The following are characteristic absorption ranges for the functional groups

present in Occidentalol.

Functional Group Characteristic Absorption (cm~?)
O-H stretch (alcohol) 3200-3600 (broad)

C-H stretch (sp3 hybridized) 2850-3000

C=C stretch (alkene) 1640-1680

C-O stretch (alcohol) 1050-1260

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) Data

Occidentalol has been analyzed using GC-MS. The retention time and arithmetic retention
index on a DB-5 column have been reported as 30.88 minutes and 1550, respectively[4].

Electron lonization Mass Spectrum (EI-MS)

The mass spectrum of Occidentalol is characterized by a molecular ion peak and several
fragment ions. While a full fragmentation pattern was not explicitly available, the molecular
weight of 220.35 g/mol confirms the [M]+e peak at m/z 220[1][2][3]. Common fragments for
sesquiterpenoids can be expected.

Experimental Protocols

The following sections detail generalized experimental methodologies for obtaining the
spectroscopic data presented above. These protocols are based on standard techniques for
the analysis of natural products like sesquiterpenes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of pure Occidentalol (typically 5-25 mg for *H NMR and 50-100
mg for 13C NMR) is dissolved in a deuterated solvent, commonly chloroform-d (CDCIs), ina 5
mm NMR tube[5][6][7][8][9]. Tetramethylsilane (TMS) is often added as an internal standard for
chemical shift referencing (0.00 ppm).

Instrumentation and Parameters: NMR spectra are typically recorded on a spectrometer
operating at a frequency of 400 MHz or higher for protons.

» 1H NMR: Standard pulse sequences are used to acquire the proton spectrum. Key
parameters include the spectral width, acquisition time, relaxation delay, and number of
scans.

e 13C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum to single
lines for each unique carbon atom.

Infrared (IR) Spectroscopy

Sample Preparation: For analysis of a neat liquid sample like an essential oil containing
Occidentalol, a thin film can be prepared between two potassium bromide (KBr) plates[3][10]
[11][12]. Alternatively, Attenuated Total Reflectance (ATR)-FTIR spectroscopy can be used,
where a drop of the sample is placed directly on the ATR crystal[13][14][15]. For solid samples,
a KBr pellet can be prepared by grinding a small amount of the sample with KBr powder and
pressing it into a transparent disk[3][10][11][12].

Instrumentation and Parameters: A Fourier-Transform Infrared (FTIR) spectrometer is used to
record the spectrum. The spectrum is typically scanned over the mid-infrared range (e.g., 4000-
400 cm™1). The data is usually presented as percent transmittance versus wavenumber (cm=1).

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol: GC-MS is a common technique
for the analysis of volatile compounds like Occidentalol in essential oils[16][17][18][19].

e Gas Chromatograph (GC) Conditions:

o Column: A non-polar capillary column, such as a DB-5 (5% phenyl-methylpolysiloxane), is
typically used[4].
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o Injector: Split/splitless injector, with an injection volume of approximately 1 pL.

o Oven Temperature Program: A temperature gradient is used to separate the components
of the sample. A typical program might start at a lower temperature (e.g., 60°C) and ramp
up to a higher temperature (e.g., 240°C).

o Carrier Gas: Helium is commonly used as the carrier gas.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV is standard.
o Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

o Scan Range: The mass-to-charge ratio (m/z) is scanned over a range that includes the
molecular weight of the expected compounds (e.g., m/z 40-400).

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural
product like Occidentalol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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